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Compound of Interest

Compound Name: AICAR phosphate

Cat. No.: B2847976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AICAR (5-aminoimidazole-4-carboxamide-1-β-D-ribofuranoside), also known as Acadesine, is

a cell-permeable adenosine analog that acts as a potent activator of AMP-activated protein

kinase (AMPK).[1][2][3] Upon cellular uptake via adenosine transporters, AICAR is

phosphorylated by adenosine kinase to form 5-aminoimidazole-4-carboxamide ribonucleotide

(ZMP), an AMP analog.[1][4] ZMP allosterically activates AMPK, a key regulator of cellular

energy homeostasis.[1][5] This activation mimics a state of low cellular energy, leading to the

stimulation of catabolic pathways that generate ATP (e.g., fatty acid oxidation and glucose

uptake) and the inhibition of anabolic pathways that consume ATP (e.g., protein and fatty acid

synthesis).[5] Due to its role in metabolic regulation, AICAR is a valuable tool in research areas

such as diabetes, metabolic syndromes, and cancer.[2][6]

These application notes provide detailed protocols for the preparation and storage of AICAR
phosphate solutions to ensure their stability and efficacy in experimental settings.

Data Presentation
AICAR Solubility
The solubility of AICAR varies depending on the solvent. The following table summarizes the

approximate solubility of AICAR in commonly used solvents. It is important to note that
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solubility can be affected by factors such as temperature and the purity of the compound.[7][8]

Warming and vortexing may be required to fully dissolve the compound.[1][9]

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 20 - 163.3 ~77 - 632

Fresh, moisture-free

DMSO is

recommended as

absorbed moisture

can reduce solubility.

[2][10]

Water 7 - 80 ~27 - 310

Heating to 37°C may

be necessary to

achieve higher

concentrations.[1][7]

PBS (pH 7.2) ~2.5 ~9.7

Suitable for preparing

physiological

solutions.[10]

Ethanol ~1 - 2 ~3.9 - 7.7
Warming may be

required.[7][10]

Dimethyl Formamide ~10 ~38.7
Should be purged with

an inert gas.[10]

Molecular Weight of AICAR: 258.23 g/mol [1]

Storage and Stability of AICAR Solutions
Proper storage is critical to maintain the potency of AICAR solutions. The stability is highly

dependent on the solvent and storage temperature.
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Form
Storage
Temperature

Duration
Key
Considerations

Crystalline Solid -20°C ≥ 4 years
Store in a desiccated

environment.[7][10]

DMSO Stock Solution -20°C 1 month - 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[1][2][8]

-80°C 1 - 2 years

Preferred for long-

term storage.[2][11]

[12]

Aqueous (Water/PBS)

Solution
2-8°C

Not recommended for

more than one day

Prepare fresh before

use for optimal

results.[7][10]

-20°C Not recommended

Freezing aqueous

solutions can lead to

precipitation and

degradation.

Experimental Protocols
Protocol 1: Preparation of a 50 mM AICAR Stock
Solution in DMSO
Materials:

AICAR phosphate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile tips
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Procedure:

Preparation: Allow the AICAR powder vial and DMSO to equilibrate to room temperature

before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of AICAR powder. For example, to prepare 1

mL of a 50 mM stock solution, weigh out 12.91 mg of AICAR (Molecular Weight: 258.23

g/mol ).

Dissolution: Add the weighed AICAR powder to a sterile tube. Add the calculated volume of

DMSO (in this case, 1 mL).

Mixing: Vortex the solution thoroughly until the AICAR is completely dissolved. Gentle

warming to 37°C can aid in dissolution if necessary.[1][9] The solution should be clear.[1]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes contamination and degradation from repeated freeze-

thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[12] Protect from light.[1]

Protocol 2: Preparation of a 10 mM AICAR Aqueous
Solution for In Vitro Experiments
Materials:

AICAR phosphate powder

Sterile, nuclease-free water or Phosphate Buffered Saline (PBS)

Sterile conical tube

Vortex mixer

Water bath (optional)

Sterile filter (0.22 µm)
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Procedure:

Preparation: Bring the AICAR powder to room temperature.

Weighing: To prepare 10 mL of a 10 mM solution, weigh out 25.82 mg of AICAR.

Dissolution: Add the AICAR powder to a sterile conical tube. Add 10 mL of sterile water or

PBS.

Mixing: Vortex the solution until the powder is fully dissolved. If needed, warm the solution in

a 37°C water bath to aid dissolution.[1]

Sterilization: Sterile filter the solution using a 0.22 µm syringe filter into a new sterile tube.

Use: It is highly recommended to use aqueous solutions of AICAR on the same day they are

prepared.[7][10] Storage is not advised due to limited stability.

Protocol 3: Application of AICAR in Cell Culture
Objective: To activate AMPK in cultured cells.

Procedure:

Cell Seeding: Plate cells at the desired density and allow them to adhere and grow

overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the AICAR

DMSO stock solution. Dilute the stock solution to the final desired concentration (typically

0.5-2 mM) in pre-warmed cell culture medium.[1] For example, to prepare 1 mL of medium

with a final concentration of 1 mM AICAR from a 50 mM stock, add 20 µL of the stock

solution to 980 µL of medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the AICAR-

containing medium.

Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 24 hours),

depending on the experimental endpoint.[1]
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Downstream Analysis: Following incubation, cells can be harvested for various analyses,

such as Western blotting for phospho-AMPK levels, metabolic assays, or gene expression

studies.
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Caption: AICAR cellular uptake and activation of the AMPK signaling pathway.

Experimental Workflow for AICAR Treatment in Cell
Culture
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Caption: A general experimental workflow for treating cultured cells with AICAR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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